Cas no 1498370-47-0 (2-(2,3-Difluorophenyl)-1-phenylethanone)

• Product Name: 2-(2,3-Difluorophenyl)-1-phenylethanone
• CAS No: 1498370-47-0
• MF: C₁₄H₁₀F₂O
• MW: 232.225410938263
• CID: 5981990
• PubChem ID: 62620774
• Update Time: 2025-05-20

2-(2,3-Difluorophenyl)-1-phenylethanone Chemical and Physical Properties

Names and Identifiers

• EN300-7448084
• 2-(2,3-difluorophenyl)-1-phenylethanone
• AKOS011913690
• 2-(2,3-difluorophenyl)-1-phenylethan-1-one
• 1498370-47-0
• 2-(2,3-Difluorophenyl)-1-phenylethanone

• Inchi： 1S/C14H10F2O/c15-12-8-4-7-11(14(12)16)9-13(17)10-5-2-1-3-6-10/h1-8H,9H2
• InChI Key： XDFZOLUCMKQYOL-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1CC(C1C=CC=CC=1)=O)F

Computed Properties

• Exact Mass: 232.06997126g/mol
• Monoisotopic Mass: 232.06997126g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes

Additional information on 2-(2,3-Difluorophenyl)-1-phenylethanone

Recent Advances in the Study of 2-(2,3-Difluorophenyl)-1-phenylethanone (CAS: 1498370-47-0) in Chemical Biology and Pharmaceutical Research

2-(2,3-Difluorophenyl)-1-phenylethanone (CAS: 1498370-47-0) is a fluorinated aromatic ketone that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its unique structural features, has been the subject of various studies aimed at exploring its pharmacological properties, synthetic pathways, and potential therapeutic uses. The presence of fluorine atoms in its structure enhances its metabolic stability and bioavailability, making it a promising candidate for further investigation.

Recent studies have focused on the synthesis and optimization of 2-(2,3-Difluorophenyl)-1-phenylethanone, with particular emphasis on its role as a key intermediate in the development of novel bioactive molecules. Researchers have employed advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions and fluorination strategies, to achieve high yields and purity. These efforts have not only improved the scalability of its production but have also enabled the exploration of its derivatives for various biological applications.

In the context of drug discovery, 2-(2,3-Difluorophenyl)-1-phenylethanone has shown promise as a scaffold for designing inhibitors targeting specific enzymes and receptors. For instance, recent in vitro studies have demonstrated its potential as a modulator of certain kinase pathways, which are implicated in various diseases, including cancer and inflammatory disorders. The compound's ability to interact with these molecular targets highlights its versatility and underscores the need for further mechanistic studies to elucidate its mode of action.

Moreover, the pharmacokinetic and toxicological profiles of 2-(2,3-Difluorophenyl)-1-phenylethanone have been investigated to assess its suitability for clinical development. Preliminary data suggest that the compound exhibits favorable absorption and distribution characteristics, with minimal off-target effects. These findings are encouraging and warrant additional preclinical studies to validate its safety and efficacy in animal models.

In conclusion, 2-(2,3-Difluorophenyl)-1-phenylethanone (CAS: 1498370-47-0) represents a valuable chemical entity with significant potential in the field of chemical biology and pharmaceutical research. Ongoing studies are expected to further unravel its therapeutic applications and contribute to the development of novel drugs. The integration of synthetic chemistry, structural biology, and pharmacological assessments will be crucial in advancing our understanding of this compound and its derivatives.